Cas no 39122-75-3 (Carbamic acid,(5-propyl-2-thiazolyl)-, ethyl ester (9CI))

• Product Name: Carbamic acid,(5-propyl-2-thiazolyl)-, ethyl ester (9CI)
• CAS No: 39122-75-3
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 297353
• PubChem ID: 45117851
• Update Time: 2025-04-19

Carbamic acid,(5-propyl-2-thiazolyl)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(5-propyl-2-thiazolyl)-, ethyl ester (9CI)
• 39122-75-3
• Ethyl (5-propyl-1,3-thiazol-2-yl)carbamate

• Inchi： 1S/C9H14N2O2S/c1-3-5-7-6-10-8(14-7)11-9(12)13-4-2/h6H,3-5H2,1-2H3,(H,10,11,12)
• InChI Key： QLYVKTZFKIYLQV-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC)=NC=C1CCC

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.5Ų